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Cat. No.: B1447190

Get Quote

Substituted anthranilic acid derivatives are recognized as "privileged scaffolds" in medicinal

chemistry.[1] Their intrinsic structural features and diverse functional handles allow for the
generation of vast compound libraries, which are essential for structure-activity relationship
(SAR) studies in drug development.[1] These scaffolds are central to a wide range of
pharmaceuticals, including anti-inflammatory agents, antivirals, and novel therapeutics
targeting cancer and metabolic disorders.[1]

Methyl 2-amino-4-bromo-6-fluorobenzoate is a particularly valuable building block within this
class. Its trifunctional nature—an amine, a methyl ester, and two distinct halogen atoms
(bromine and fluorine) on an aromatic ring—offers chemists a powerful platform for controlled,
sequential modifications. The strategic placement of these groups allows for orthogonal
chemical transformations, such as palladium-catalyzed cross-coupling reactions at the bromine
site, nucleophilic substitution or diazotization at the amine, and hydrolysis or amidation of the
ester. This versatility makes it a sought-after intermediate for synthesizing complex heterocyclic
systems and novel drug candidates, such as potent androgen receptor antagonists for prostate
cancer therapy.[2] This guide serves to consolidate the critical technical data for this compound
and provide expert insight into its synthesis and application.
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Physicochemical and Molecular Properties

The precise characterization of a synthetic building block is fundamental to its effective use.
The molecular weight and other physicochemical properties of Methyl 2-amino-4-bromo-6-
fluorobenzoate are summarized below.

Core Molecular Data

Property Value Source(s)
Molecular Formula CsH7BrFNO:2 [3]
Molecular Weight 248.05 g/mol [3]
CAS Number 1698028-23-7 [3]
Methyl 2-amino-4-bromo-6-
IUPAC Name [3]
fluorobenzoate

Benzoic acid, 2-amino-4-
Synonym 3]
bromo-6-fluoro-, methyl ester

SMILES SI\TC(OC)01=C(F)C=C(Br)c=c -

Synthesis and Purification Strategy

While Methyl 2-amino-4-bromo-6-fluorobenzoate is commercially available from various
suppliers, an understanding of its synthesis is crucial for process development and scale-up. A
direct, regioselective bromination of a pre-existing amino-fluoro-benzoate precursor is
challenging due to the powerful and sometimes conflicting directing effects of the amine and
fluoro substituents.

Therefore, a more robust and controllable synthetic strategy involves a two-step sequence: 1)
regioselective nucleophilic aromatic substitution (SnAr) to install the amine, followed by 2)
classical esterification. This approach provides superior control over the final substitution
pattern.

Proposed Synthetic Workflow
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The proposed synthesis begins with commercially available 4-Bromo-2,6-difluorobenzoic acid.
The electron-withdrawing nature of the carboxylic acid and the second fluorine atom activates
the C2 position for nucleophilic attack, enabling a regioselective amination. The resulting amino
acid is then esterified to yield the final product.
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Caption: Proposed two-step synthesis and purification workflow.
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Experimental Protocol

Causality and Self-Validation: This protocol incorporates specific temperature controls, reagent
stoichiometries, and analytical checkpoints (TLC, NMR) to ensure reproducibility and validation
of the final product's identity and purity.

Step 1: Synthesis of 2-Amino-4-bromo-6-fluorobenzoic Acid

Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and nitrogen inlet, add 4-Bromo-2,6-difluorobenzoic acid (10.0 g, 42.2
mmol).

Reagent Addition: Add dimethyl sulfoxide (DMSO, 80 mL) and stir to dissolve. To this
solution, add agueous ammonia (28%, 25 mL, ~350 mmol, ~8 eq.) in one portion.

o Expertise: Using a large excess of ammonia in a high-boiling polar aprotic solvent like
DMSO drives the SnAr reaction to completion and favors the desired mono-amination
product.

Reaction: Heat the reaction mixture to 120 °C and maintain for 12-16 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3
Hexane:Ethyl Acetate mobile phase, visualizing with UV light. The disappearance of the
starting material (lower Rf) and the appearance of a new, more polar spot (higher Rf)
indicates reaction progression.

Workup: Cool the mixture to room temperature and pour it slowly into 400 mL of ice-cold
water. Acidify the aqueous solution to pH ~2 with concentrated HCI. A precipitate will form.

Isolation: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water (3
x 50 mL), and dry under vacuum at 60 °C to a constant weight. The product, 2-Amino-4-
bromo-6-fluorobenzoic acid, should be obtained as an off-white solid.

Step 2: Synthesis of Methyl 2-amino-4-bromo-6-fluorobenzoate

e Reactor Setup: To a 500 mL round-bottom flask, add the dried 2-Amino-4-bromo-6-
fluorobenzoic acid from the previous step (assume ~9.5 g, 40.6 mmol).
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» Reagent Addition: Add methanol (250 mL). Cool the suspension in an ice bath to 0-5 °C.
Slowly add concentrated sulfuric acid (5 mL) dropwise via an addition funnel, keeping the
internal temperature below 10 °C.

o Expertise: The Fischer-Speier esterification is an equilibrium-driven process.[2] Using
methanol as the solvent provides a large excess, pushing the equilibrium towards the
ester product.[4] The strong acid catalyst protonates the carbonyl oxygen, activating it for
nucleophilic attack by methanol.[5]

e Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux
(approx. 65 °C) for 6-8 hours.

e Monitoring: Monitor the reaction by TLC (7:3 Hexane:Ethyl Acetate). The carboxylic acid
starting material will be highly polar (baseline), while the ester product will have a
significantly higher Rf value.

o Workup: Cool the reaction mixture to room temperature and reduce the volume of methanol
to ~50 mL using a rotary evaporator. Slowly pour the concentrated solution into 400 mL of an
ice-cold saturated sodium bicarbonate solution to neutralize the acid.

o Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Combine the
organic layers, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate.

« Purification: Filter off the drying agent and concentrate the organic phase under reduced
pressure to yield the crude product. Purify by recrystallization from a hot ethanol/water
mixture to afford Methyl 2-amino-4-bromo-6-fluorobenzoate as a pure crystalline solid.

o Characterization (Self-Validation): Confirm the structure and purity of the final product using
'H NMR, 8C NMR, and Mass Spectrometry. The expected molecular ion peaks in MS would
be m/z 247 and 249, corresponding to the bromine isotopes.

Applications in Synthetic Chemistry

Methyl 2-amino-4-bromo-6-fluorobenzoate is not an end-product but a versatile
intermediate. Each of its functional groups serves as a handle for distinct and predictable
chemical transformations, making it a valuable scaffold for building molecular diversity.
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Caption: Reactivity map illustrating the utility of the title compound.

The bromine atom at the C4 position is primed for a variety of palladium-catalyzed cross-
coupling reactions, allowing for the introduction of aryl, heteroaryl, or alkynyl groups. The amino
group at C2 can be acylated, alkylated, or transformed via diazotization into a wide range of
other functional groups.[6] Finally, the methyl ester can be hydrolyzed to the corresponding
carboxylic acid or converted directly into amides. This orthogonal reactivity is a key reason for
its utility in constructing complex molecular architectures.

Safety and Handling

Methyl 2-amino-4-bromo-6-fluorobenzoate should be handled in a well-ventilated fume
hood, wearing appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat. Refer to the supplier's Safety Data Sheet (SDS) for complete hazard
information, handling, and storage protocols. As a general precaution for halogenated aromatic
compounds, avoid inhalation of dust and contact with skin and eyes. Store in a cool, dry place
away from light and incompatible materials.[3]

Conclusion

Methyl 2-amino-4-bromo-6-fluorobenzoate, with a molecular weight of 248.05 g/mol , is a
high-value synthetic intermediate. Its carefully arranged functional groups provide a predictable
and versatile platform for advanced organic synthesis. The robust synthetic route detailed in
this guide, based on established chemical principles, offers a reliable method for its
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preparation. For researchers in medicinal chemistry and drug discovery, this compound
represents a strategic starting point for the development of novel, biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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